molecular formula C8H6F2O B8767625 2-(3,5-Difluorophenyl)oxirane

2-(3,5-Difluorophenyl)oxirane

Cat. No. B8767625
M. Wt: 156.13 g/mol
InChI Key: RYOWSOZTUQEZOV-UHFFFAOYSA-N
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Description

2-(3,5-Difluorophenyl)oxirane is a useful research compound. Its molecular formula is C8H6F2O and its molecular weight is 156.13 g/mol. The purity is usually 95%.
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properties

Product Name

2-(3,5-Difluorophenyl)oxirane

Molecular Formula

C8H6F2O

Molecular Weight

156.13 g/mol

IUPAC Name

2-(3,5-difluorophenyl)oxirane

InChI

InChI=1S/C8H6F2O/c9-6-1-5(8-4-11-8)2-7(10)3-6/h1-3,8H,4H2

InChI Key

RYOWSOZTUQEZOV-UHFFFAOYSA-N

Canonical SMILES

C1C(O1)C2=CC(=CC(=C2)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Following General Procedure EC and using 3,5-difluorobenzaldehyde (Aldrich), the title compound was isolated after flash chromatography with 20:1 pentane/diethylether.
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